Cas no 4795-59-9 (N1'-methoxycarbonylbiotin methyl ester)

N1'-methoxycarbonylbiotin methyl ester structure
4795-59-9 structure
Product Name:N1'-methoxycarbonylbiotin methyl ester
CAS No:4795-59-9
MF:C13H20N2O5S
MW:316.373302459717
CID:931636
PubChem ID:193398
Update Time:2025-04-19

N1'-methoxycarbonylbiotin methyl ester Chemical and Physical Properties

Names and Identifiers

    • N1'-methoxycarbonylbiotin methyl ester
    • methyl (3aR,6S,6aS)-6-(5-methoxy-5-oxopentyl)-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-3-carboxylate
    • Methyl (3as,4s,6ar)-4-(5-Methoxy-5-Oxopentyl)-2-Oxohexahydro-1h-Thieno[3,4-D]imidazole-1-Carboxylate
    • 4795-59-9
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-1-(methoxycarbonyl)-2-oxo, methyl ester, (3aS-(3aalpha,4beta,6aalpha))-
    • Y7Y
    • DTXSID80197366
    • Q27467702
    • Inchi: 1S/C13H20N2O5S/c1-19-10(16)6-4-3-5-9-11-8(7-21-9)15(12(17)14-11)13(18)20-2/h8-9,11H,3-7H2,1-2H3,(H,14,17)/t8-,9-,11-/m0/s1
    • InChI Key: BNKOHWLXGAGMAQ-QXEWZRGKSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC)NC(N2C(=O)OC)=O

Computed Properties

  • Exact Mass: 316.1094
  • Monoisotopic Mass: 316.10929292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 84.94
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